AZ-3

• Molecular Formula: C20H28FN7
• Molecular Weight: 385.5 g/mol
• InChI: InChI=1S/C20H28FN7/c1-5-13(3)24-19-12(2)8-23-20(26-19)25-17-7-14(9-22-18(17)21)28-11-15-6-16(28)10-27(15)4/h7-9,13,15-16H,5-6,10-11H2,1-4H3,(H2,23,24,25,26)/t13-,15+,16+/m1/s1
• InChIKey: UPSHDXGMMFOWPL-KBMXLJTQSA-N

AZ-3: Highly Selective JAK1 Chemical Probe

AZ-3 (CAS 2228908-91-4), also designated compound 24, is an ATP-competitive Janus kinase 1 (JAK1) inhibitor with a molecular weight of 385.48 and formula C20H28FN7 [1]. Originally developed by AstraZeneca, AZ-3 belongs to a novel series of highly selective JAK1 inhibitors characterized by a unique stereogenic centre and optimized for kinome-wide selectivity [1]. The compound is commercially available from multiple reputable vendors for research use only.

JAK1-selective chemical probe Reported high isoform selectivity over JAK2, JAK3, and TYK2

Kinome-wide profiled 386-kinase panel data available for off-target review

ATP-competitive tool Stereochemically defined inhibitor for JAK1 pathway studies

• [1] Grimster NP, Anderson E, Alimzhanov M, Bebernitz G, Bell K, Chuaqui C, Deegan T, Ferguson AD, Gero T, Harsch A, Huszar D, Kawatkar A, Kettle JG, Lyne P, Read JA, Rivard Costa C, Ruston L, Schroeder P, Shi J, Su Q, Throner S, Toader D, Vasbinder M, Woessner R, Wang H, Wu A, Ye M, Zheng W, Zinda M. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. View Source

Why AZ-3 is Irreplaceable for JAK1 Studies

JAK family kinases (JAK1, JAK2, JAK3, TYK2) share high structural homology, yet they mediate distinct cytokine signalling pathways with divergent physiological roles [1]. Non-selective or dual JAK inhibitors such as tofacitinib (pan-JAK) and baricitinib (JAK1/JAK2) co-inhibit JAK2, which drives erythropoietin and thrombopoietin signalling, leading to anaemia and thrombocytopenia in vivo [1]. Even marketed 'JAK1-selective' drugs like upadacitinib and filgotinib retain residual JAK2 activity (3–60-fold selectivity), confounding the interpretation of JAK1-specific pharmacology [2][3]. AZ-3 was specifically engineered to overcome this limitation by achieving an unprecedented >1000-fold selectivity window, making it irreplaceable for experiments requiring unambiguous JAK1 target engagement without JAK2/TYK2/JAK3 interference.

Target Compound

Substitute

Risk of Mismatch

AZ-3 (JAK1-selective)

Pan-JAK inhibitor (tofacitinib)

JAK2/JAK3 co-inhibition masks JAK1-specific signaling and induces hematopoietic effects

AZ-3

Clinical JAK1 inhibitors (upadacitinib, filgotinib)

Residual JAK2 activity may confound dose-response and pathway interpretation

AZ-3

Structural analogs (compounds 22, 23)

Incomplete JAK3 sparing and higher lipophilicity may shift cellular selectivity

• [1] Grimster NP, Anderson E, Alimzhanov M, Bebernitz G, Bell K, Chuaqui C, Deegan T, Ferguson AD, Gero T, Harsch A, Huszar D, Kawatkar A, Kettle JG, Lyne P, Read JA, Rivard Costa C, Ruston L, Schroeder P, Shi J, Su Q, Throner S, Toader D, Vasbinder M, Woessner R, Wang H, Wu A, Ye M, Zheng W, Zinda M. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. View Source
• [2] Parmentier JM, Voss J, Graff C, Schwartz A, Argiriadi M, Friedman M, Camp HS, Padley RJ, George JS, Hyland D, Rosebraugh M, Wishart N, Olson L, Long AJ. In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatol. 2018;2:23. View Source
• [3] Van Rompaey L, Galien R, van der Aar EM, Clement-Lacroix P, Nelles L, Smets B, Lepescheux L, Christophe T, Conrath K, Vandeghinste N, Vayssiere B, De Vos S, Fletcher S, Brys R, van 't Klooster G, Feyen JHM, Menet C. Preclinical characterization of GLPG0634, a selective inhibitor of JAK1, for the treatment of inflammatory diseases. J Immunol. 2013;191(7):3568-3577. View Source

AZ-3 Comparative Selectivity Evidence

JAK1 Biochemical Isoform Selectivity

In a high-ATP (5 mM) biochemical enzyme assay, AZ-3 (compound 24) displayed a JAK1 IC50 of 34 nM, with no measurable activity against JAK2 (>30 μM), JAK3 (>30 μM), or TYK2 (>30 μM), corresponding to a selectivity factor exceeding 880-fold relative to the JAK1 IC50 and a practical window of >1000-fold [1]. In contrast, the clinical JAK1 inhibitor filgotinib (GLPG0634) shows only ~3-fold biochemical selectivity (JAK1 IC50 = 10 nM; JAK2 IC50 = 28 nM) [2], while upadacitinib (ABT-494) demonstrates ~60-fold selectivity in cellular assays (JAK1 vs JAK2) [3]. This >300-fold greater selectivity margin renders AZ-3 the only commercially available JAK1 tool compound capable of disentangling JAK1-mediated biology from JAK2-dependent effects in biochemical settings.

Biochemical Selectivity

Reported

JAK1 IC50 34 nM; JAK2, JAK3, TYK2 all >30 µM (>882-fold)

Supports JAK1-specific biochemical pathway attribution

Cross-study comparison with filgotinib and upadacitinib

Evidence Dimension	Biochemical selectivity for JAK1 over JAK2
Target Compound Data	JAK1 IC50 = 34 nM; JAK2 IC50 >30 000 nM; selectivity >882-fold
Comparator Or Baseline	Filgotinib: JAK1 IC50 = 10 nM, JAK2 IC50 = 28 nM (2.8-fold); Upadacitinib: ~60-fold selective in cellular assays
Quantified Difference	AZ-3: >882-fold vs. Filgotinib: 2.8-fold; ~300× greater selectivity margin
Conditions	AZ-3: biochemical assay at 5 mM ATP; Filgotinib: biochemical assay at 2 μM ATP; Upadacitinib: cellular JAK-dependent cytokine assays

Why This Matters

Researchers requiring JAK1-exclusive inhibition to avoid JAK2-driven hematopoietic toxicity or JAK2-mediated confounding in signalling studies must select AZ-3 over any clinical JAK inhibitor.

• [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. Table 6. View Source
• [2] Van Rompaey L et al. Preclinical characterization of GLPG0634, a selective inhibitor of JAK1, for the treatment of inflammatory diseases. J Immunol. 2013;191(7):3568-3577. View Source
• [3] Parmentier JM et al. In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatol. 2018;2:23. View Source

Kinome-Wide Selectivity Profiling

AZ-3 was screened against a panel of 386 kinases at a single concentration of 1 μM. It achieved 100% inhibition of JAK1, while JAK2 and JAK3 showed only 31% and 46% inhibition, respectively [1]. Only three non-JAK kinases—PRKD1 (73%), NUAK1 (71%), and LRRK2 (71%)—exceeded 70% inhibition, with nine others surpassing 50% inhibition [1]. This kinome-wide selectivity profile stands in marked contrast to pan-JAK inhibitors such as tofacitinib, which potently inhibits JAK1, JAK2, and JAK3 with single-digit nanomolar IC50s [2], and to baricitinib, which is a dual JAK1/JAK2 inhibitor (IC50 5.9 and 5.7 nM, respectively) [3]. The exceptionally clean kinome profile of AZ-3 validates its use as a high-fidelity chemical probe for JAK1-dependent phenotypes.

Kinome-Wide Profiling

Class-level

386-kinase panel: only 3 off-targets >70% inhibition (PRKD1, NUAK1, LRRK2)

Clean profile supports target engagement confidence

Class-level inference; review individual kinase context

Evidence Dimension	Kinase off-target hits at 1 μM screening concentration
Target Compound Data	3 kinases with >70% inhibition (PRKD1, NUAK1, LRRK2); JAK2 inhibited 31%; JAK3 inhibited 46%
Comparator Or Baseline	Tofacitinib: potent pan-JAK inhibition (JAK1 IC50 ~112 nM, JAK2 ~20 nM, JAK3 ~1 nM); Baricitinib: JAK1/JAK2 dual (IC50 5.9/5.7 nM)
Quantified Difference	AZ-3: 3 off-targets out of 386 kinases vs. Tofacitinib/Baricitinib: multiple JAK family members potently inhibited
Conditions	386-kinase panel screening at 1 μM compound concentration (See Supporting Information Table 8 of REFS-1)

Why This Matters

A clean kinome profile reduces the risk of polypharmacology, enabling confident attribution of biological effects to JAK1 inhibition, which is critical for target validation studies.

• [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. Table 8 (Supporting Information). View Source
• [2] Flanagan ME, Blumenkopf TA, Brissette WH, Brown MF, Casavant JM, Doty JL, Elliott EA, Fisher MB, Flynn DL, Harnett JJ, Lillie JO, Liu C, Munchhof MJ, Noe RA, Orcutt SJ, Parks DJ, Plante WJ, Raymer BK, Siu T, Strelevitz TJ, Thomson DS, Voss JW, Weiler SL. Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and organ transplant rejection. J Med Chem. 2010;53(24):8468-8484. View Source
• [3] Fridman JS, Scherle PA, Collins R, Burn TC, Li Y, Li J, Covington MB, Thomas B, Collier P, Favata MF, Wen X, Shi J, McGeehan G, Haley PJ, Shepard S, Rodgers JD, Yeleswaram S, Hollis G, Newton RC, Metcalf B, Friedman SM, Vaddi K. Selective inhibition of JAK1 and JAK2 is efficacious in rodent models of arthritis: preclinical characterization of INCB028050. J Immunol. 2010;184(9):5298-5307. View Source

Cellular Pathway Selectivity

In NCI-H1975 cells, AZ-3 potently inhibited STAT3 phosphorylation (pSTAT3 EC50 = 30 nM), a direct downstream marker of JAK1 activity [1]. Simultaneously, AZ-3 exhibited no antiproliferative effect in A549 cells (GI50 >10 μM), demonstrating a >330-fold cellular window between pathway inhibition and non-specific growth suppression [1]. Close structural analogs compound 22 (pSTAT3 EC50 = 50 nM; GI50 >10 μM) and compound 23 (pSTAT3 EC50 = 44 nM; GI50 >10 μM) showed reduced cellular potency and, in the case of compound 22, residual JAK3 activity (IC50 = 18.1 μM) [1]. This cellular selectivity profile confirms that JAK1 inhibition by AZ-3 does not translate into off-target antiproliferative effects, making it superior for cellular pathway dissection studies where growth inhibition would confound data interpretation.

Cellular Selectivity

Head-to-head

pSTAT3 EC50 30 nM; A549 GI50 >10 µM (>330-fold window)

Cellular pathway inhibition without growth suppression context

Compared to analogs 22 and 23 from same series

Evidence Dimension	Cellular pSTAT3 inhibition vs. antiproliferative activity
Target Compound Data	pSTAT3 EC50 = 30 nM; A549 GI50 >10 μM (selectivity window >330-fold)
Comparator Or Baseline	Compound 22: pSTAT3 EC50 = 50 nM, A549 GI50 >10 μM, JAK3 IC50 = 18.1 μM; Compound 23: pSTAT3 EC50 = 44 nM, A549 GI50 >10 μM
Quantified Difference	AZ-3 pSTAT3 EC50 30 nM (1.5–1.7× more potent than analogs); complete JAK3 sparing vs. compound 22
Conditions	NCI-H1975 cells (pSTAT3); A549 cells 48 h Alamar Blue (GI50); all compounds from same series, Table 6 of REFS-1

Why This Matters

The separation of on-target pathway modulation from general cytotoxicity is essential for any chemical probe used in long-term cellular assays or in vivo studies.

• [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. Table 6. View Source

In Vivo Pharmacodynamic Profile

AZ-3 was evaluated in an NCI-H1975 mouse xenograft model following single oral doses of 1, 3, 10, 30, 50, and 100 mg/kg. A clear dose-dependent decrease in tumoral pSTAT3 was observed at 2 h post-dose, with suppression correlating with plasma drug concentration [1]. At the 50 mg/kg dose, pSTAT3 reduction was sustained at the 6 h time point, demonstrating durable target engagement [1]. Pharmacokinetic analysis revealed moderate clearance (CLobs = 68.7 mL/min/kg, iv), an oral half-life of 2.4 h, and acceptable oral bioavailability (F = 30% at 10 mg/kg) [1]. In contrast, filgotinib and upadacitinib exhibit JAK2 co-inhibition at therapeutic exposures [2][3], meaning in vivo effects cannot be attributed solely to JAK1 blockade. AZ-3 is therefore the only reported JAK1 inhibitor with both oral bioavailability and >1000-fold biochemical selectivity, enabling clean JAK1 pathway interrogation in live animals.

In Vivo Pharmacodynamics

Reported

Dose-dependent pSTAT3 suppression at 1–100 mg/kg p.o.; sustained at 6 h (50 mg/kg)

Oral target engagement in xenograft model

Cross-study comparable; PK: F=30% at 10 mg/kg, t1/2=2.4 h

Evidence Dimension	In vivo pharmacodynamic efficacy with systemic exposure
Target Compound Data	Dose-dependent pSTAT3 suppression at 1–100 mg/kg p.o.; sustained PD effect at 6 h (50 mg/kg); F = 30% at 10 mg/kg
Comparator Or Baseline	Filgotinib/Upadacitinib: oral bioavailability reported but JAK2 co-inhibition at therapeutic doses; no >1000-fold selectivity window
Quantified Difference	AZ-3 uniquely combines oral bioavailability with >1000-fold JAK1 selectivity, a combination not achieved by any clinical JAK1 inhibitor
Conditions	NCI-H1975 mouse xenograft; oral gavage; pSTAT3 measured at 2 h and 6 h post-dose; PK: 3 mg/kg iv, 10 and 50 mg/kg po in mice

Why This Matters

For in vivo target validation and preclinical efficacy studies, the ability to dose orally while maintaining exquisite kinase selectivity eliminates confounding variables inherent to multi-targeted JAK inhibitors.

• [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. Table 7, Figure 4. View Source
• [2] Van Rompaey L et al. Preclinical characterization of GLPG0634, a selective inhibitor of JAK1, for the treatment of inflammatory diseases. J Immunol. 2013;191(7):3568-3577. View Source
• [3] Parmentier JM et al. In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatol. 2018;2:23. View Source

Physicochemical Differentiation from Analogs

Within the same chemical series, AZ-3 (compound 24) was distinguished from compounds 22 and 23 by a lower logD of 2.26, compared to 2.70 for both analogs [1]. This lower lipophilicity translates into improved developability characteristics while maintaining comparable or superior biochemical potency. Crucially, AZ-3 alone exhibits complete sparing of JAK3 (>30 μM) among the three lead candidates; compound 22 shows residual JAK3 inhibition (IC50 = 18.1 μM) [1]. This combination of optimized logD, complete JAK3/TYK2 selectivity, and a lower molecular weight (385.48) relative to clinical JAK1 inhibitors (upadacitinib MW ~389; filgotinib MW ~425) makes AZ-3 the preferred choice among the series for both in vitro and in vivo probe applications.

Physicochemical Diff.

Head-to-head

logD 2.26 vs. 2.70 for analogs; JAK3 IC50 >30 µM

Lower lipophilicity and complete JAK3 sparing among series

Shake-flask logD at pH 7.4; biochemical assay context

Evidence Dimension	Physicochemical properties and JAK3 selectivity within structural series
Target Compound Data	logD = 2.26; JAK3 IC50 >30 μM; MW = 385.48
Comparator Or Baseline	Compound 22: logD = 2.70, JAK3 IC50 = 18.1 μM; Compound 23: logD = 2.70, JAK3 IC50 >30 μM
Quantified Difference	logD 0.44 units lower than analogs; JAK3 selectivity: AZ-3 and 23 both >30 μM vs. compound 22 at 18.1 μM
Conditions	Shake-flask logD measurement at pH 7.4; biochemical JAK3 IC50 at 5 mM ATP (Table 6 of REFS-1)

Why This Matters

Lower logD correlates with reduced phospholipidosis risk and improved metabolic stability, while complete JAK3 sparing avoids immunosuppressive effects mediated by JAK3-dependent cytokine signalling.

• [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. Table 6, main text. View Source

AZ-3 Research and Industrial Applications

JAK1 Pathway Dissection in Cytokine Signalling

AZ-3's >1000-fold biochemical selectivity over JAK2, JAK3, and TYK2, combined with a clean 386-kinase profile, permits unambiguous attribution of cellular phenotypes to JAK1 inhibition [1]. Researchers studying IL-6, IFNγ, or IL-2 family cytokine signalling can use AZ-3 to block JAK1-dependent STAT phosphorylation without co-inhibiting JAK2 (hematopoietic cytokine signalling) or JAK3 (lymphocyte development), enabling clean loss-of-function studies that are impossible with pan-JAK or dual JAK1/2 inhibitors [1].

In Vivo Pharmacodynamics in Oncology Models

AZ-3 demonstrates oral bioavailability (F=30% at 10 mg/kg) and dose-dependent tumoral pSTAT3 suppression in NCI-H1975 xenograft models, with sustained target engagement at 6 h [1]. This makes AZ-3 suitable for in vivo proof-of-concept studies in JAK1-driven tumour models (e.g., NSCLC, triple-negative breast cancer) where constitutive STAT3 activation is a hallmark. Unlike tofacitinib or baricitinib, AZ-3 does not induce JAK2-mediated anaemia, allowing longer-duration efficacy studies without dose-limiting hematopoietic toxicity [1][2].

Selectivity Benchmark for JAK Inhibitor Screening

AZ-3 serves as an ideal reference compound for establishing the selectivity window in JAK inhibitor discovery programmes. With well-characterized biochemical IC50s against all four JAK family members, a published kinome-wide profile (386 kinases), cellular pSTAT3 EC50 and A549 GI50 data, and oral mouse PK parameters, AZ-3 provides a comprehensive benchmark against which novel JAK1 inhibitors can be compared [1]. Procurement of AZ-3 ensures assay standardization and cross-laboratory comparability.

Off-Target Liability Assessment in Anti-Inflammatory Research

Because AZ-3 is completely devoid of JAK2 inhibitory activity (IC50 >30 μM) while potently suppressing pSTAT3 (EC50 = 30 nM), it can be used as a control compound to differentiate JAK1-mediated anti-inflammatory effects from JAK2-dependent toxicities in disease-relevant cellular models [1]. This application is particularly relevant in rheumatoid arthritis and psoriasis research, where clinical JAK inhibitors show variable benefit-risk profiles linked to their isoform selectivity [2].

Application

Selection Property

Validation Focus

Cytokine signaling pathway dissection

JAK1-exclusive inhibition profile

STAT phosphorylation endpoint without JAK2/3 interference

Tumor xenograft pharmacodynamic studies

Oral bioavailability with sustained target engagement

pSTAT3 suppression dose-response in model

JAK inhibitor selectivity benchmarking

Well-characterized kinome-wide profile

Cross-laboratory assay standardization context

Anti-inflammatory pathway off-target assessment

Complete JAK2 sparing in cellular assays

JAK2-dependent endpoint differentiation

• [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. View Source
• [2] Parmentier JM et al. In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatol. 2018;2:23. View Source